Propionic acid, 2-methyl-3-(trimethylsilyl)-, methyl ester

Specification

• CAS No.: 18388-42-6
• Molecular Formula: C8H18O2Si
• Molecular Weight: 174.31 g/mol
• IUPAC Name: methyl 2-methyl-3-trimethylsilylpropanoate
• Standard InChI: InChI=1S/C8H18O2Si/c1-7(8(9)10-2)6-11(3,4)5/h7H,6H2,1-5H3
• Standard InChI Key: PXLWWYVEAMBGFN-UHFFFAOYSA-N
• SMILES: CC(C[Si](C)(C)C)C(=O)OC
• Canonical SMILES: CC(C[Si](C)(C)C)C(=O)OC

Introduction

Physical and Chemical Properties

Basic Physical Properties

Propionic acid, 2-methyl-3-(trimethylsilyl)-, methyl ester possesses distinct physical characteristics that are typical of medium-sized organosilicon compounds. The compound is a liquid at room temperature with specific physical constants that are important for its identification and handling.

Table 1: Physical Properties of Propionic acid, 2-methyl-3-(trimethylsilyl)-, methyl ester

Property	Value
Molecular Formula	C₈H₁₈O₂Si
Molecular Weight	174.31 g/mol
Physical State	Liquid at room temperature
Boiling Point	95-96°C at 50 mmHg
Flash Point	>65°C (>150°F)
Specific Gravity	0.869
Refractive Index	1.4202
Water Reactivity	No reaction with water under neutral conditions

Molecular Structure and Properties

The molecular structure of this compound features a central propanoic acid skeleton with several key functional groups. The presence of the trimethylsilyl group (−Si(CH₃)₃) at the 3-position introduces specific electronic and steric effects that influence the compound's reactivity and physical properties.

Table 2: Molecular and Structural Properties

Property	Value
Exact Mass	174.10800
Polar Surface Area (PSA)	26.30000 Ų
LogP	2.13370
HS Code	2931900090

The relatively low polar surface area (26.30 Ų) suggests moderate polarity, which is consistent with the presence of both the ester group (polar) and the trimethylsilyl group (non-polar). The positive LogP value (2.13370) indicates that the compound has greater solubility in non-polar solvents than in water, making it moderately lipophilic.

Chemical Reactivity

Functional Group Reactivity

Propionic acid, 2-methyl-3-(trimethylsilyl)-, methyl ester contains two primary functional groups that define its chemical reactivity: the methyl ester group and the trimethylsilyl group. The ester group can undergo typical ester reactions such as hydrolysis, transesterification, and reduction. The trimethylsilyl group, meanwhile, introduces silicon-based reactivity patterns that can be exploited in organic synthesis.

The compound's sensitivity rating of "4" indicates no reaction with water under neutral conditions, suggesting stability in aqueous environments absent of strong acids or bases. This stability is an important characteristic for handling and storage considerations.

Applications and Uses

Research and Development Applications

Based on its structure and the properties of similar organosilicon compounds, Propionic acid, 2-methyl-3-(trimethylsilyl)-, methyl ester likely serves several purposes in research and industry:

• It may function as an intermediate in organic synthesis, particularly in reactions where the trimethylsilyl group can direct reactivity or be transformed into other functional groups.

• The compound could potentially serve as a reagent in certain silicon-based coupling reactions or transformations.

• It might find use in the preparation of specialty chemicals, particularly those requiring the unique properties conferred by silicon incorporation.